2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-fluoroanilino]-N-[3-(methylsulfanyl)phenyl]acetamide

• Molecular Formula: C23H21FN2O5S2
• Molecular Weight: 488.6 g/mol
• IUPAC Name: 2-[N-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-fluoroanilino]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C23H21FN2O5S2/c1-32-19-4-2-3-17(13-19)25-23(27)15-26(18-7-5-16(24)6-8-18)33(28,29)20-9-10-21-22(14-20)31-12-11-30-21/h2-10,13-14H,11-12,15H2,1H3,(H,25,27)
• InChI Key: CZQGWUPUNGNDJV-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC(=C1)NC(=O)CN(C2=CC=C(C=C2)F)S(=O)(=O)C3=CC4=C(C=C3)OCCO4

Description

2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-fluoroanilino]-N-[3-(methylsulfanyl)phenyl]acetamide is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as DB-1 and has been studied extensively in recent years. In

Mechanism of Action

DB-1 works by binding to the ATP-binding pocket of HSP90, which is essential for the protein's function. By binding to this pocket, DB-1 prevents HSP90 from interacting with its client proteins, which are essential for cell survival and growth. This leads to the accumulation of misfolded proteins and the induction of cell death in cancer cells.
Biochemical and Physiological Effects:
DB-1 has been shown to have several biochemical and physiological effects. It inhibits the activity of HSP90, which is essential for the survival and growth of cancer cells. This leads to the accumulation of misfolded proteins and the induction of cell death in cancer cells. DB-1 has also been shown to induce cell cycle arrest and inhibit angiogenesis, which are important processes for cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

DB-1 has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities and with high purity. It has also been extensively studied, which means that there is a wealth of information available on its properties and potential applications. However, DB-1 also has some limitations for lab experiments. It is a complex compound, which means that its synthesis requires careful attention to detail to ensure high yield and purity. It is also a potent inhibitor of HSP90, which means that it can have off-target effects on other proteins.

Future Directions

For research on DB-1 include the development of more potent and selective HSP90 inhibitors and the investigation of its potential use in combination with other cancer therapies.

Synthesis Methods

The synthesis of DB-1 involves several steps, starting with the reaction of 2,3-dihydro-1,4-benzodioxin-6-sulfonyl chloride with 4-fluoroaniline. This reaction produces 2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl-4-fluoroaniline. The next step involves the reaction of this compound with N-(3-mercapto-phenyl) acetamide, which results in the formation of DB-1. The synthesis process is complex and requires careful attention to detail to ensure high yield and purity.

Scientific Research Applications

DB-1 has been studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. DB-1 works by inhibiting the activity of a protein called heat shock protein 90 (HSP90), which is essential for the survival and growth of cancer cells. By inhibiting HSP90, DB-1 induces cell death in cancer cells, making it a promising candidate for cancer therapy.